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Compound of Interest

Compound Name: 2-Phenylethanimine

Cat. No.: B1246399

This document provides essential safety and logistical information for the proper disposal of 2-
Phenylethanimine (also known as Phenethylamine), ensuring the safety of laboratory
personnel and compliance with regulatory standards. The following procedures are designed
for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Profile

2-Phenylethanimine is a hazardous substance that requires careful handling.[1] It is classified
as a combustible liquid that is toxic if swallowed and harmful in contact with skin or if inhaled.[2]
[3][4][5] The substance causes severe skin burns, eye damage, and is extremely destructive to
the tissues of mucous membranes and the upper respiratory tract.[2][3][5] It is also harmful to
aquatic life.[2]

Key Hazards:

Toxicity: Acute oral, dermal, and inhalation toxicity.[3]

Corrosivity: Causes severe skin burns and is corrosive to metals.[2][3][5]

Flammability: Combustible liquid, and its dust can form explosive mixtures with air.[1][2][4]

Incompatibility: Reacts with strong oxidizing agents, strong acids, bases, and strong
reducing agents.[1][6][7][8]
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Quantitative Hazard Data

The following table summarizes key quantitative data for 2-Phenylethanimine.

Property Value Source(s)
Oral Toxicity (LD50) 287 mg/kg (Rat) [2]
400 mg/kg (Mouse) [1]
Flash Point 81°C (178°F) - closed cup [8]

11.5 (4.3 g/L aqueous solution
pH at 20°C) [6]7]
Explosive Limits 1.0% - 5.5% by volume [6][7]
Vapor Density 4.18 (Air=1) [8]

Standard Operating Procedure for Disposal

Adherence to a clear, step-by-step process is critical for the safe disposal of 2-
Phenylethanimine waste. All waste must be managed in accordance with local, state, and
federal regulations.[1][2]

Step 1: Waste Characterization and Classification

Before disposal, the waste must be properly characterized. As a corrosive and toxic chemical,
2-Phenylethanimine waste is considered hazardous.

o Corrosivity (EPA Hazardous Waste Code D002): Waste is considered corrosive if it has a pH
less than or equal to 2 or greater than or equal to 12.5, or if it corrodes steel at a specified
rate.[9][10] While a dilute solution has a pH of 11.5, concentrated waste 2-
Phenylethanimine may meet the pH 12.5 threshold.[6][7]

 Toxicity: The material's oral LD50 value indicates significant toxicity.[2]

e Transportation Classification: For transportation, it is classified as UN2922, Corrosive Liquid,
Toxic, N.O.S. (Benzeneethanamine), Hazard Class 8, Subsidiary Class 6.1, Packing Group
I1.[4]
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Your institution's Environmental Health and Safety (EHS) department should be consulted to
confirm the final waste codes and disposal requirements.

Step 2: Required Personal Protective Equipment (PPE)

When handling 2-Phenylethanimine for disposal, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.[5]

« Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use and disposed of properly after handling.[5]

» Skin and Body Protection: A lab coat or a complete chemical-resistant suit.[5]

o Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[4][11] If exposure limits may be exceeded, a NIOSH/MSHA approved respirator is
required.[4]

Step 3: Segregation and Storage of Waste

Proper segregation prevents dangerous chemical reactions.

o Keep in Original or Designated Containers: Do not mix 2-Phenylethanimine waste with
other waste streams.[2] Use the original container if possible, or a designated, corrosion-
resistant container with a resistant inner liner.[2]

e Avoid Incompatibles: Store waste away from strong oxidizing agents, strong acids, and
metals.[4][6][8]

e Secure Storage: Keep waste containers tightly closed in a cool, dry, and well-ventilated area
designated for hazardous waste.[4][5] Containers should be kept upright to prevent leakage.
[5] Store locked up.[2][4]

Step 4: Labeling of Waste Containers

Properly label the waste container with the following information:

e The words "Hazardous Waste"
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The full chemical name: "2-Phenylethanimine” or "Phenethylamine”

The specific hazards (e.g., "Corrosive," "Toxic")

The accumulation start date

Your name and laboratory contact information

Step 5: Final Disposal

o Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.

e Use a Licensed Disposal Facility: The waste must be transported by a licensed hazardous
waste hauler to an approved waste disposal plant.[2][4] Never dispose of 2-
Phenylethanimine down the drain or in regular trash.[2][5]

Emergency Procedures for Spills

Accidental spills must be managed promptly and safely.
e Minor Spills:

o Remove all sources of ignition.[1]

o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.qg.,
vermiculite, dry sand).

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for hazardous waste disposal.[1]

o Clean the spill area thoroughly.
e Major Spills:

o Evacuate the area immediately.
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o Alert personnel in the vicinity and contact your institution's emergency response team or
EHS department.[1]

o Prevent the spill from entering drains.[2][5]

Disposal Process Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of 2-
Phenylethanimine.
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Identify 2-Phenylethanimine Waste

l
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- Resistant Gloves
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l
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(Acids, Oxidizers)

’
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Store in Designated Cool,
Dry, Ventilated Area

Disposal & Emergency
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Small & Contained

Disposal by Licensed
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Caption: Workflow for the safe disposal of 2-Phenylethanimine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 2-Phenylethanimine: A Guide for
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[https://www.benchchem.com/product/b1246399#2-phenylethanimine-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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